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Compound of Interest

Compound Name: 5-Amino-2-methylbenzamide

CAS No.: 515131-52-9

Cat. No.: B1286566

Get Quote

Executive Summary
5-Amino-2-methylbenzamide (CAS 515131-52-9) is a critical intermediate in the synthesis of

small molecule kinase inhibitors, including those targeting HPK1 and necroptosis pathways.[1]

Its physicochemical profile—characterized by a polar amide group and a basic amine on a

lipophilic toluene scaffold—presents specific solubility challenges.[1]

This guide provides a standardized, error-minimized protocol for preparing high-purity stock

and working solutions. It prioritizes solubility retention and chemical stability, ensuring

reproducibility in downstream biological assays (e.g., ELISA, kinase inhibition) or synthetic

applications.[1]

Compound Profile & Pre-Formulation Analysis[1]
Before initiating solution preparation, verify the physicochemical properties to ensure accurate

molarity calculations and solvent compatibility.[1]

Table 1: Physicochemical Properties
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Property Value Notes

Chemical Name 5-Amino-2-methylbenzamide

CAS Number 515131-52-9

Verify against CoA; do not

confuse with isomers (e.g., 2-

amino-5-methylbenzamide).[1]

Molecular Formula C₈H₁₀N₂O

Molecular Weight 150.18 g/mol
Use this value for Molarity

calculations.[1]

Physical State Solid (Pale beige/off-white)
Hygroscopic; store in

desiccator.[1]

Solubility (DMSO) Soluble (>50 mM)
Preferred solvent for stock

solutions.[1]

Solubility (Water) Low/Sparingly Soluble

Requires organic co-solvent or

pH adjustment for high conc.

[1]

Storage -20°C (Solid), Dark
Protect from light to prevent

amine oxidation.[1]

Solvent Selection Strategy
The choice of solvent is dictated by the final application.[1] 5-Amino-2-methylbenzamide
contains a primary amine susceptible to oxidation and an amide group that limits aqueous

solubility at neutral pH.[1]

Decision Logic for Solvent Systems
For Biological Assays (IC₅₀, Cell Culture): Use DMSO for the stock solution (10–100 mM).[1]

Dilute into aqueous buffer immediately prior to use, ensuring final DMSO concentration is

<1% to avoid cytotoxicity.[1]

For Synthetic Chemistry:Methanol or Ethanol are suitable protic solvents.[1] DMF or DMA

can be used for reactions requiring higher temperatures.[1]
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Protocol A: Preparation of 100 mM Stock Solution
(DMSO)
Objective: Create a stable, high-concentration master stock for long-term storage.

Reagents & Equipment[1]
5-Amino-2-methylbenzamide (Solid, >98% purity).[1][2][3]

Dimethyl Sulfoxide (DMSO), Anhydrous, ≥99.9% (Cell Culture Grade).[1]

Analytical Balance (Precision ±0.1 mg).

Amber Glass Vials (2 mL or 4 mL) with PTFE-lined caps.[1]

Vortex Mixer.[1]

Step-by-Step Procedure
Equilibration: Allow the vial of solid 5-Amino-2-methylbenzamide to warm to room

temperature before opening. This prevents condensation and hydrolysis.[1]

Weighing:

Place a clean amber glass vial on the balance and tare.[1]

Weigh approximately 15.0 mg of the compound.[1] Record the exact mass (e.g.,

mg).[1]

Volume Calculation: Calculate the required volume of DMSO (

) to achieve exactly 100 mM concentration using the formula:

Example: For 15.2 mg:

[1]

Dissolution:
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Add the calculated volume of Anhydrous DMSO to the vial.[1]

Cap tightly.[1] Vortex vigorously for 30–60 seconds.[1]

Note: If particulates persist, sonicate for 5 minutes at room temperature.[1] Avoid heating

above 37°C to preserve chemical integrity.[1]

Inspection: Visually inspect the solution. It should be clear and colorless to pale yellow.[1]

Aliquoting & Storage:

Dispense into single-use aliquots (e.g., 50 µL) to avoid freeze-thaw cycles.

Store at -20°C or -80°C. Stable for 6 months.

Protocol B: Preparation of Aqueous Working
Solution
Objective: Dilute the stock solution for biological assays without inducing precipitation

("crashing out").

Critical Mechanism: The "Crash Out" Phenomenon
Aromatic amides are hydrophobic.[1] Rapid addition of a high-concentration DMSO stock to a

large volume of aqueous buffer can cause immediate precipitation.[1] This protocol uses

Intermediate Dilution to mitigate this risk.[1]

Step-by-Step Procedure
Thaw Stock: Thaw a 100 mM DMSO stock aliquot at room temperature. Vortex to ensure

homogeneity.[1]

Prepare Intermediate Stock (10x Concentration):

Dilute the 100 mM stock 1:10 in the assay buffer (or media) containing 10% DMSO.

Example: Add 10 µL of 100 mM Stock to 90 µL of [Buffer + 10% DMSO].
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Result: 10 mM compound in ~19% DMSO. This step prevents osmotic shock and

precipitation.[1]

Final Dilution (1x Concentration):

Dilute the Intermediate Stock into the final assay volume.[1]

Target: 10 µM final concentration.

Calculation: Dilute 1:1000 (from original) or 1:100 (from intermediate).

Final Solvent Composition: Ensure final DMSO is ≤0.5% (v/v) to maintain cell viability.

Process Visualization
The following diagram illustrates the logical workflow for preparing and validating the solution,

ensuring no steps are missed.
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Figure 1: Workflow for the preparation, validation, and storage of 5-Amino-2-
methylbenzamide solutions.

Quality Control & Safety
Quality Control (Self-Validation)[1]

Visual Check: The solution must be free of turbidity.[1] Any cloudiness indicates precipitation

or impurities.[1]

UV-Vis Verification: Measure absorbance at

(typically ~240–250 nm for benzamides).[1] Dilute a small aliquot in water/methanol (50:50)
to bring absorbance into the linear range (0.1 – 1.0 AU) to confirm concentration accuracy.

Safety (SDS Summary)
Hazards: Causes skin irritation (H315), serious eye irritation (H319), and respiratory irritation

(H335).[1]

PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1] Handle powder in a fume hood to

avoid inhalation.[1]

Disposal: Dispose of DMSO solutions in halogenated organic waste containers (if DMSO

contains halides) or non-halogenated organic waste, strictly adhering to institutional EHS

guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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